Cas no 2171647-17-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid
• CAS No: 2171647-17-7
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6421884
• PubChem ID: 165554732
• Update Time: 2025-11-06

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid
• 2171647-17-7
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-fluorobenzoic acid
• EN300-1572942

• Inchi： 1S/C27H25FN2O5/c1-2-7-24(25(31)29-18-13-16(26(32)33)12-17(28)14-18)30-27(34)35-15-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-14,23-24H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GRNNWSZSNFNHJS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic Acid (CAS No. 2171647-17-7)

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid, identified by its CAS number 2171647-17-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the design of targeted therapies and innovative therapeutic agents.

The molecular structure of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid is characterized by its intricate arrangement of functional groups, which includes a fluorenylmethoxycarbonyl (Fmoc) moiety, an amino group, a pentanamido group, and a fluorobenzoyl moiety. These components contribute to its unique chemical and biological properties, making it a valuable candidate for further exploration in medicinal chemistry.

The presence of the Fmoc group in the molecule is particularly noteworthy, as it is commonly used in peptide synthesis and proteomics research. The Fmoc group provides a protective function for the amino group during synthetic processes, allowing for controlled and precise modifications. This feature makes 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid a versatile building block for the development of more complex pharmaceutical compounds.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of a fluorine atom into the benzoyl moiety of this compound contributes to these desirable properties, potentially making it more effective as an active pharmaceutical ingredient (API). Furthermore, the fluorenylmethoxycarbonyl group can be selectively removed under specific conditions, allowing for further functionalization and customization of the molecule.

The pentanamido group in the structure adds another layer of complexity, providing a potential site for interaction with biological targets. This moiety can be engineered to enhance binding affinity or to modulate pharmacokinetic properties, which are crucial factors in drug design. The combination of these functional groups makes 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid a promising candidate for further investigation in the development of novel therapeutic agents.

Recent studies have begun to explore the potential applications of this compound in various therapeutic areas. For instance, researchers have investigated its potential role in oncology, where its structure may allow it to interact with specific enzymes or receptors involved in cancer cell proliferation. Additionally, its fluorinated aromatic core suggests that it may have applications in anti-inflammatory and immunomodulatory therapies.

The synthesis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have been employed to streamline the process and improve yield.

In addition to its potential therapeutic applications, this compound has also shown promise in research related to drug delivery systems. The presence of multiple functional groups allows for the attachment of targeting ligands or imaging agents, making it possible to develop more sophisticated drug delivery platforms. These platforms could enhance the efficacy of existing therapies by improving target specificity and reducing side effects.

The future prospects for 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid are vast and exciting. As our understanding of biological systems continues to grow, so too will our ability to design molecules that can interact with them in precise ways. This compound represents just one example of how innovative chemical design can lead to breakthroughs in medicine and biotechnology.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-fluorobenzoic acid, with its CAS number 2171647-17-7, is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structure and versatile functional groups make it a valuable tool for scientists working on next-generation therapeutics. As research continues to uncover new applications for this molecule, it is likely that we will see further advancements in our ability to treat complex diseases and improve patient outcomes.